Hedragonic acid
Hedragonic acid
Brand Name:
Vulcanchem
CAS No.:
466-02-4
VCID:
VC0191379
InChI:
InChI=1S/C29H44O3/c1-18-19-9-12-28(6)23(26(19,4)11-10-22(18)30)8-7-20-21-17-25(2,3)13-15-29(21,24(31)32)16-14-27(20,28)5/h7,18-19,21,23H,8-17H2,1-6H3,(H,31,32)/t18-,19-,21-,23+,26-,27+,28+,29-/m0/s1
SMILES:
CC1C2CCC3(C(C2(CCC1=O)C)CC=C4C3(CCC5(C4CC(CC5)(C)C)C(=O)O)C)C
Molecular Formula:
C32H54OS
Molecular Weight:
486.84
Hedragonic acid
CAS No.: 466-02-4
Natural Products
VCID: VC0191379
Molecular Formula: C32H54OS
Molecular Weight: 486.84
CAS No. | 466-02-4 |
---|---|
Product Name | Hedragonic acid |
Molecular Formula | C32H54OS |
Molecular Weight | 486.84 |
IUPAC Name | (4aS,6aR,6aS,6bR,8aS,9S,12aS,14bS)-2,2,6a,6b,9,12a-hexamethyl-10-oxo-1,3,4,5,6,6a,7,8,8a,9,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid |
Standard InChI | InChI=1S/C29H44O3/c1-18-19-9-12-28(6)23(26(19,4)11-10-22(18)30)8-7-20-21-17-25(2,3)13-15-29(21,24(31)32)16-14-27(20,28)5/h7,18-19,21,23H,8-17H2,1-6H3,(H,31,32)/t18-,19-,21-,23+,26-,27+,28+,29-/m0/s1 |
SMILES | CC1C2CCC3(C(C2(CCC1=O)C)CC=C4C3(CCC5(C4CC(CC5)(C)C)C(=O)O)C)C |
Synonyms | Simiarenol methylthiomethyl ether |
PubChem Compound | 125114857 |
Last Modified | Nov 13 2021 |
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